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Compound of Interest

Compound Name: 3-Chloro-4-nitrophenol

Cat. No.: B188101

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Chloro-4-nitrophenol (CAS No. 491-11-
2), a key chemical intermediate. It covers its chemical properties, synthesis protocols,
applications in research and development, and safety information, presented in a format
tailored for scientific and technical audiences.

Chemical Identity and Structure

3-Chloro-4-nitrophenol is an organic compound featuring a phenol ring substituted with a
chlorine atom at the meta-position and a nitro group at the para-position relative to the hydroxyl

group.[1][2]

CAS Number: 491-11-2[1][3][4][5]

e Chemical Name: 3-Chloro-4-nitrophenol[1][3][4]

e Molecular Formula: CeHaCINO3[1][3][4]

e Synonyms: 2-Chloro-4-hydroxynitrobenzene, Phenol, 3-chloro-4-nitro-[1][4][6]
e Chemical Structure:

o SMILES: C1=CC(=C(C=C10)Cl)--INVALID-LINK--[O-][2]
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Physicochemical Properties

The key physical and chemical properties of 3-Chloro-4-nitrophenol are summarized in the
table below. This compound presents as a yellow crystalline solid and is soluble in various
organic solvents but not in water.[7]

Property Value Source
Molecular Weight 173.55 g/mol [31141[8]
Exact Mass 172.987971 g/mol [8][9][10]
Appearance Yellow crystalline solid [7]
Melting Point 120-121 °C [1]
Boiling Point 330.5 °C at 760 mmHg [1]14]
Density 1.6+0.1 g/cm3 [1]

- Soluble in alcohol, ether, and
Solubility _ _ [7]
ketones; insoluble in water.

Spectroscopic Data

Spectroscopic analysis is crucial for structure elucidation and purity assessment.
Comprehensive spectral data for 3-Chloro-4-nitrophenol is available across various

databases.
Spectroscopy Type Availability
1H NMR Data available in spectral databases.[6]
13C NMR Data available in spectral databases.[6][9]

Transmission and Vapor Phase IR spectra are

Infrared (IR) available.[6][10]

Mass Spectrometry (MS) GC-MS data is available.[6]

UV-Vis Data available in spectral databases.[6]
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Synthesis and Experimental Protocols

3-Chloro-4-nitrophenol is a valuable synthetic intermediate.[7] Several methods for its

preparation have been documented, primarily involving the nitration of a substituted phenol.

This protocol describes a general method for the synthesis of 3-chloro-4-nitrophenol via the

nitration of 3-chlorophenol using a copper(ll) nitrate catalyst.[11]

Materials:

3-Chlorophenol

Copper(ll) nitrate trihydrate (Cu(NOs)2-3H20)

Tetrahydrofuran (THF)

Ethyl acetate

Saturated saline solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

A suspension of 3-chlorophenol (1.0 eq) and Cu(NOs3)2:3H20 (1.5 eq) in THF is prepared in a
round-bottom flask.[11]

The mixture is stirred magnetically or refluxed at 60 °C for several hours.[11]
Reaction progress is monitored using thin-layer chromatography (TLC).[1]
Upon completion, the solvent is removed under reduced pressure.[11]

The residue is extracted with ethyl acetate (e.g., 3 x 30 mL).[11]

The combined organic phases are washed with a saturated saline solution (5 mL), dried over
anhydrous magnesium sulfate, and then concentrated under reduced pressure.[11]
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e The resulting crude product is purified by column chromatography on silica gel to yield the
target compound, 3-chloro-4-nitrophenol.[11] The reported yields for this type of procedure
range from 67-90%.[11]

The following diagram illustrates the general workflow for the synthesis and purification of 3-
Chloro-4-nitrophenol.
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Caption: General workflow for synthesis and purification of 3-Chloro-4-nitrophenol.

Applications in Research and Drug Development

3-Chloro-4-nitrophenol serves as a crucial building block in the synthesis of more complex
molecules for various applications.

o Pharmaceutical Intermediates: It is classified as a pharmaceutical intermediate, indicating its
role in the production of Active Pharmaceutical Ingredients (APIs).[12] It has been
specifically used as a reactant in the synthesis of highly potent dual inhibitors for Bruton's
tyrosine kinase (BTK) and Janus kinase 3 (JAK3), which are targets in immunology and
oncology research.[11]

o Chemical Synthesis: Beyond pharmaceuticals, it is an important intermediate for creating
pesticides and dyes.[7]

o Other Uses: Due to its antimicrobial properties, it has also been used as a wood
preservative.[7]

Safety and Handling
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Proper handling of 3-Chloro-4-nitrophenol is essential in a laboratory setting. The compound
is considered hazardous, and appropriate safety precautions must be followed.

GHS Hazard Information:

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.[1][8][13]

Skin Corrosion/Irritation H315: Causes skin irritation.[8][13]

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[8][13]
STOT, Single Exposure H335: May cause respiratory irritation.[8][13]

Recommended Safety Precautions:

e Handling: Use in a well-ventilated area.[13] Avoid formation of dust and contact with skin,
eyes, and clothing.[13][14] Wear suitable protective clothing, including chemical-
impermeable gloves and safety glasses.[13][15]

o First Aid:

o

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[13]

[¢]

On Skin: Wash off immediately with plenty of soap and water.[13][15]

o

In Eyes: Rinse cautiously with water for several minutes.[14][15]

[e]

If Swallowed: Rinse mouth and call a poison center or doctor for medical advice.[13][15]

o Storage: Store in a dry, sealed, and well-ventilated place.[4][13] Keep the container tightly
closed.[13]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[13][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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